Cas no 2171144-88-8 ((2S)-2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)-3-hydroxypropanoic acid)

• Product Name: (2S)-2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)-3-hydroxypropanoic acid
• CAS No: 2171144-88-8
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6215583
• PubChem ID: 165546497
• Update Time: 2025-06-08

(2S)-2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)-3-hydroxypropanoic acid
• EN300-1517497
• (2S)-2-({4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]phenyl}formamido)-3-hydroxypropanoic acid
• 2171144-88-8

• Inchi： 1S/C27H26N2O6/c30-15-24(26(32)33)29-25(31)18-11-9-17(10-12-18)13-14-28-27(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23-24,30H,13-16H2,(H,28,34)(H,29,31)(H,32,33)/t24-/m0/s1
• InChI Key： NQWFDTBSWCMFDJ-DEOSSOPVSA-N
• SMILES： O(C(NCCC1C=CC(C(N[C@H](C(=O)O)CO)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)-3-hydroxypropanoic acid

Research Brief on (2S)-2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)-3-hydroxypropanoic acid (CAS: 2171144-88-8)

The compound (2S)-2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)-3-hydroxypropanoic acid (CAS: 2171144-88-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group and hydroxypropanoic acid moiety, is pivotal in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for complex biomolecules.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide chain assembly. Recent advancements have demonstrated the compound's efficacy in improving yield and purity of synthesized peptides, particularly in the production of therapeutic peptides for oncology and metabolic disorders. Studies published in the Journal of Medicinal Chemistry highlight its utility in minimizing side reactions and enhancing the stability of intermediate products.

In addition to its synthetic applications, (2S)-2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)-3-hydroxypropanoic acid has been investigated for its potential as a protease inhibitor. Research conducted at leading pharmaceutical institutions has shown that derivatives of this compound exhibit selective inhibition against specific proteases involved in inflammatory pathways. This property makes it a promising candidate for the development of novel anti-inflammatory drugs. Further in vitro and in vivo studies are underway to optimize its pharmacokinetic profile.

Another notable application of this compound is in the field of bioconjugation. Its reactive functional groups allow for efficient coupling with biomolecules such as proteins and antibodies, facilitating the creation of targeted drug conjugates. Recent publications in Bioconjugate Chemistry have detailed its use in the development of antibody-drug conjugates (ADCs) for cancer therapy, where it serves as a linker molecule to ensure controlled release of cytotoxic agents at tumor sites.

Despite its promising applications, challenges remain in the large-scale production and purification of (2S)-2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)-3-hydroxypropanoic acid. Current research efforts are focused on optimizing synthetic routes to improve scalability and reduce costs. Collaborative projects between academia and industry are exploring green chemistry approaches to enhance the sustainability of its production processes.

In conclusion, (2S)-2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)-3-hydroxypropanoic acid (CAS: 2171144-88-8) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span peptide synthesis, protease inhibition, and bioconjugation, with ongoing studies aimed at overcoming current limitations. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.